![molecular formula C15H14N2O3 B3967419 N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B3967419.png)
N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s targets, it’s challenging to provide a detailed explanation of its mode of action. Like many drugs, it likely interacts with its targets to modulate their function, leading to changes in cellular processes .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, its distribution within the body, its metabolic transformation, and its eventual elimination .
Result of Action
These effects would be dependent on the compound’s specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how N-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide interacts with its targets and exerts its effects .
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its relatively low toxicity and high solubility, which makes it easy to administer and study. However, one limitation of this compound is its limited availability and high cost, which may make it difficult for some researchers to obtain and use in their studies.
Future Directions
There are several future directions for research on N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, including further investigation of its mechanism of action, as well as its potential therapeutic effects for various diseases. In addition, future research could explore the use of this compound in combination with other drugs or therapies, as well as the development of new analogs of this compound with improved efficacy and reduced toxicity.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. This compound has shown promise as a potential therapeutic agent for a variety of diseases, and further research is needed to fully understand its therapeutic potential.
Scientific Research Applications
N-(5-methyl-2-pyridinyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used in a variety of scientific research studies, including studies on the central nervous system, cancer, and cardiovascular disease. In the central nervous system, this compound has been found to have potential therapeutic effects for Alzheimer's disease, Parkinson's disease, and depression. In cancer research, this compound has been investigated for its potential as an anti-cancer agent, and in cardiovascular disease research, this compound has been studied for its potential to improve heart function.
properties
IUPAC Name |
N-(5-methylpyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-10-6-7-14(16-8-10)17-15(18)13-9-19-11-4-2-3-5-12(11)20-13/h2-8,13H,9H2,1H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJJPNSUHIKBOHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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